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Abstract
Maltobionic acid, a bionic acid derived from the oxidation of maltose, is a polyhydroxy acid of

increasing interest in the pharmaceutical, cosmetic, and food industries. Its unique chemical

structure, comprising a gluconic acid moiety linked to a glucose unit, imparts a range of

desirable properties including high water solubility, chelation capacity, and humectant

characteristics. This technical guide provides an in-depth overview of the fundamental chemical

properties of maltobionic acid, complete with quantitative data, detailed experimental

protocols, and visualizations to support research and development activities.

Chemical Structure and Identification
Maltobionic acid, systematically named 4-O-α-D-glucopyranosyl-D-gluconic acid, is a

disaccharide derivative. The anomeric carbon of the glucose unit is oxidized to a carboxylic

acid, forming gluconic acid. This structure is responsible for its acidic nature and its ability to

form salts and lactones.

Chemical Formula: C₁₂H₂₂O₁₂[1]

Molecular Weight: 358.30 g/mol

CAS Number: 534-42-9
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Physicochemical Properties
The physicochemical properties of maltobionic acid are summarized in the table below. These

properties are crucial for its application in various formulations.

Property Value Reference

Melting Point 97.3 °C [1]

pKa 3.54 [1]

Solubility in Water (22 °C) 3.3 g/100 mL [1]

Solubility in Acetone Low [1]

Specific Optical Rotation

([α]D20)
+83.2°

Key Chemical Characteristics
Acidity and pKa
Maltobionic acid is a weak acid with a pKa of 3.54. This acidity is attributed to the carboxylic

acid group of the gluconic acid moiety. The pKa value is a critical parameter in drug

development and formulation, as it influences the ionization state of the molecule at a given

pH, which in turn affects its solubility, absorption, and interaction with other molecules.

Chelating Properties
A significant feature of maltobionic acid is its ability to chelate metal ions. The multiple

hydroxyl groups and the carboxylic acid group provide multiple sites for coordination with metal

cations. This property is particularly effective for chelating iron, with studies showing a

significant chelating effect. This makes maltobionic acid a potent antioxidant, as it can

sequester pro-oxidant metal ions.
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Caption: Metal ion chelation by Maltobionic Acid.

Stability
Maltobionic acid is a stable compound under normal conditions. However, like other

polyhydroxy acids, it can be susceptible to degradation at high temperatures and extreme pH

values. In aqueous solutions, an equilibrium can exist between the open-chain carboxylic acid

form and the lactone form, where the carboxylic acid group has cyclized with one of the

hydroxyl groups.

Experimental Protocols
This section provides detailed methodologies for the determination of key chemical properties

of maltobionic acid.

Synthesis and Purification of Maltobionic Acid
Maltobionic acid is typically produced by the enzymatic oxidation of maltose. The resulting

sodium maltobionate is then converted to the free acid form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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